(2-aminoethyl)(methyl)(3-methylbutan-2-yl)amine dihydrochloride
Overview
Description
(2-aminoethyl)(methyl)(3-methylbutan-2-yl)amine dihydrochloride, also known as AEMD, is an organobromide compound that has been used in research and laboratory experiments for a variety of purposes. AEMD is a versatile compound, as it is capable of being used as a reagent, a catalyst, and a reactant in a variety of chemical reactions. Additionally, AEMD has been studied for its ability to act as a ligand, a chelating agent, and a surfactant.
Scientific Research Applications
(2-aminoethyl)(methyl)(3-methylbutan-2-yl)amine dihydrochloride has been studied for its potential use in a variety of scientific research applications. It has been used as a catalyst in a variety of organic reactions, such as Diels-Alder reactions, Wittig reactions, and Heck reactions. Additionally, (2-aminoethyl)(methyl)(3-methylbutan-2-yl)amine dihydrochloride has been studied for its ability to act as a ligand in coordination chemistry, as well as a chelating agent in metal-catalyzed reactions. (2-aminoethyl)(methyl)(3-methylbutan-2-yl)amine dihydrochloride has also been used as a surfactant in a variety of biological applications.
Mechanism of Action
The mechanism of action of (2-aminoethyl)(methyl)(3-methylbutan-2-yl)amine dihydrochloride is not fully understood. However, it is known that (2-aminoethyl)(methyl)(3-methylbutan-2-yl)amine dihydrochloride can act as a catalyst in a variety of organic reactions, and that it can act as a ligand in coordination chemistry. Additionally, (2-aminoethyl)(methyl)(3-methylbutan-2-yl)amine dihydrochloride has been studied for its ability to act as a chelating agent in metal-catalyzed reactions, and as a surfactant in a variety of biological applications.
Biochemical and Physiological Effects
The biochemical and physiological effects of (2-aminoethyl)(methyl)(3-methylbutan-2-yl)amine dihydrochloride are not well understood. However, it is known that (2-aminoethyl)(methyl)(3-methylbutan-2-yl)amine dihydrochloride can act as a catalyst in a variety of organic reactions, and that it can act as a ligand in coordination chemistry. Additionally, (2-aminoethyl)(methyl)(3-methylbutan-2-yl)amine dihydrochloride has been studied for its ability to act as a chelating agent in metal-catalyzed reactions, and as a surfactant in a variety of biological applications.
Advantages and Limitations for Lab Experiments
The advantages of using (2-aminoethyl)(methyl)(3-methylbutan-2-yl)amine dihydrochloride in lab experiments include its versatility, as it can be used as a reagent, a catalyst, and a reactant in a variety of chemical reactions. Additionally, (2-aminoethyl)(methyl)(3-methylbutan-2-yl)amine dihydrochloride has been studied for its ability to act as a ligand, a chelating agent, and a surfactant. However, there are some limitations to using (2-aminoethyl)(methyl)(3-methylbutan-2-yl)amine dihydrochloride in lab experiments, such as its potential toxicity and the need for special handling and storage.
Future Directions
There are a variety of potential future directions for (2-aminoethyl)(methyl)(3-methylbutan-2-yl)amine dihydrochloride. For example, further research could be conducted to better understand the biochemical and physiological effects of (2-aminoethyl)(methyl)(3-methylbutan-2-yl)amine dihydrochloride, as well as its potential toxicity. Additionally, further research could be conducted to explore the potential of (2-aminoethyl)(methyl)(3-methylbutan-2-yl)amine dihydrochloride as a catalyst in a variety of organic reactions, and as a ligand in coordination chemistry. Additionally, further research could be conducted to explore the potential of (2-aminoethyl)(methyl)(3-methylbutan-2-yl)amine dihydrochloride as a chelating agent in metal-catalyzed reactions, and as a surfactant in a variety of biological applications. Finally, further research could be conducted to explore the potential of (2-aminoethyl)(methyl)(3-methylbutan-2-yl)amine dihydrochloride as a drug delivery system.
Synthesis Methods
(2-aminoethyl)(methyl)(3-methylbutan-2-yl)amine dihydrochloride can be synthesized through several methods. One method involves the reaction of 2-aminoethyl bromide and methyl 3-methylbutyl amine in the presence of a base, such as potassium carbonate. This reaction produces (2-aminoethyl)(methyl)(3-methylbutan-2-yl)amine dihydrochloride and potassium bromide as a by-product. Another method involves the reaction of methyl 3-methylbutyl amine and ethyl bromide in the presence of a base, such as potassium carbonate. This reaction also produces (2-aminoethyl)(methyl)(3-methylbutan-2-yl)amine dihydrochloride and potassium bromide as a by-product.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2-aminoethyl)(methyl)(3-methylbutan-2-yl)amine dihydrochloride involves the reaction of 2-aminoethylamine with 3-methyl-2-butanone to form (2-aminoethyl)(3-methylbutan-2-yl)amine, which is then reacted with methyl iodide to form (2-aminoethyl)(methyl)(3-methylbutan-2-yl)amine. The final step involves the addition of hydrochloric acid to form the dihydrochloride salt.", "Starting Materials": [ "2-aminoethylamine", "3-methyl-2-butanone", "methyl iodide", "hydrochloric acid" ], "Reaction": [ "Step 1: 2-aminoethylamine is reacted with 3-methyl-2-butanone in the presence of a catalyst to form (2-aminoethyl)(3-methylbutan-2-yl)amine.", "Step 2: (2-aminoethyl)(3-methylbutan-2-yl)amine is reacted with methyl iodide in the presence of a base to form (2-aminoethyl)(methyl)(3-methylbutan-2-yl)amine.", "Step 3: Hydrochloric acid is added to the reaction mixture to form the dihydrochloride salt of (2-aminoethyl)(methyl)(3-methylbutan-2-yl)amine." ] } | |
CAS RN |
1803562-19-7 |
Product Name |
(2-aminoethyl)(methyl)(3-methylbutan-2-yl)amine dihydrochloride |
Molecular Formula |
C8H22Cl2N2 |
Molecular Weight |
217.2 |
Purity |
95 |
Origin of Product |
United States |
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